N-butyl-N'-(3-chlorophenyl)thiourea

• IUPAC Name: 1-butyl-3-(3-chlorophenyl)thiourea
• InChI: InChI=1S/C11H15ClN2S/c1-2-3-7-13-11(15)14-10-6-4-5-9(12)8-10/h4-6,8H,2-3,7H2,1H3,(H2,13,14,15)
• InChI Key: PHPUCRGCTJFKHP-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=S)NC1=CC(=CC=C1)Cl
• Molecular Formula: C11H15ClN2S
• Molecular Weight: 242.77 g/mol

Description

N-butyl-N'-(3-chlorophenyl)thiourea, also known as BCTU, is a chemical compound that has been widely used in scientific research. BCTU is a thiourea derivative that has been synthesized for the purpose of studying its effects on various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-butyl-N'-(3-chlorophenyl)thiourea involves its ability to inhibit the activity of PTPs. PTPs are enzymes that remove phosphate groups from tyrosine residues on proteins, thereby regulating the activity of various signaling pathways. This compound binds to the active site of PTPs and prevents them from carrying out their enzymatic activity, leading to downstream effects on cellular signaling.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that this compound can inhibit the proliferation of cancer cells, induce apoptosis, and modulate immune responses. In vivo studies have shown that this compound can reduce inflammation, improve insulin sensitivity, and protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-butyl-N'-(3-chlorophenyl)thiourea in lab experiments is its specificity for PTPs. This compound has been shown to selectively inhibit PTP activity, making it a useful tool for studying the role of PTPs in various cellular processes. However, one limitation of using this compound is its potential toxicity. This compound has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-butyl-N'-(3-chlorophenyl)thiourea. One area of interest is in the development of this compound analogs that have improved potency and selectivity for specific PTPs. Another area of interest is in the use of this compound as a therapeutic agent for the treatment of various diseases, such as cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its downstream effects on cellular signaling pathways.
Conclusion
In conclusion, this compound is a chemical compound that has been widely used in scientific research to study its effects on various biochemical and physiological processes. Its specificity for PTPs makes it a useful tool for studying the role of these enzymes in cellular signaling pathways. While there are some limitations to its use, this compound has the potential to be developed into a therapeutic agent for the treatment of various diseases. Future research in this area will be important for advancing our understanding of this compound and its potential applications.

Scientific Research Applications

N-butyl-N'-(3-chlorophenyl)thiourea has been used extensively in scientific research to study its effects on various biochemical and physiological processes. One of the most important applications of this compound is in the study of protein tyrosine phosphatases (PTPs), which are enzymes that play a crucial role in the regulation of cell signaling pathways. This compound has been shown to inhibit the activity of PTPs, which can lead to a variety of cellular effects.